Cas no 54664-98-1 ((E,E)-9,11-Tetradecadienyl Acetate)

• Product Name: (E,E)-9,11-Tetradecadienyl Acetate
• CAS No: 54664-98-1
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 368178
• PubChem ID: 6115849
• Update Time: 2025-08-05

(E,E)-9,11-Tetradecadienyl Acetate Chemical and Physical Properties

Names and Identifiers

• 9,11-Tetradecadien-1-ol,1-acetate, (9E,11E)-
• (Z,E)-9,11-tetradecadienyl acetate
• (9E,11E)-9,11-Tetradecadien-1-yl acetate
• (9E,11E)-tetradeca-9,11-dien-1-yl acetate
• (E,E)-Tetradeca-9,11-dienyl acetate
• 9,11-Tetradecadien-1-ol, acetate, (9E,11E)-
• RFEQLTBBKNKGGJ-YTXTXJHMSA-N
• SCHEMBL700022
• 9,11-Tetradecadien-1-ol, 1-acetate, (9E,11E)-
• (e,e)-9,11-tetradecadienyl acetate
• 9,11-Tetradecadienyl acetate, (9E,11E)-
• EINECS 259-287-8
• (9E,11E)-Tetradecadien-1-yl acetate
• CHEBI:196079
• Q27257967
• NS00089689
• 3S5VD013S4
• (9Z,11E)-Tetradecadien-1-yl acetate;Ferodin SL;Litlure A
• [(9E,11E)-tetradeca-9,11-dienyl] acetate
• (9Z,11E)-rodlure
• DTXSID00896849
• e,e-9,11-tetradecadienyl acetate
• 54664-98-1
• UNII-3S5VD013S4
• 9,11-Tetradecadien-1-ol, acetate, (E,E)-
• SCHEMBL831892
• (9E,11E)-9,11-tetradecadienyl acetate
• (e,e)-9,11-tetradecadien-1-yl acetate
• LMFA07010292
• TRANS,TRANS-9,11-TETRADECADIENYL ACETATE
• 1-Acetoxy-9,11-tetradecadien-1-ol, (9E,11E)-
• 9,11-tetradecadien-1-ol, acetate
• 9E,11-Tetradecadienyl acetate
• TETRADECADIEN-1-YL ACETATE, (E,E)-9,11-
• 9e,11e-tetradecadienyl acetate
• (E,E)-9,11-Tetradecadienyl Acetate

• Inchi： 1S/C16H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h4-7H,3,8-15H2,1-2H3/b5-4+,7-6+
• InChI Key： RFEQLTBBKNKGGJ-YTXTXJHMSA-N
• SMILES： O(C(C)=O)CCCCCCCC/C=C/C=C/CC

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.4

Experimental Properties

• Density: 0.890±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 378.0±0.0 ºC (760 Torr),
• Flash Point: 107.1±20.4 ºC,
• Refractive Index: 1.4698 (23 ºC)
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on (E,E)-9,11-Tetradecadienyl Acetate

(E,E)-9,11-Tetradecadienyl Acetate and Its Significance in Modern Chemical Research

(E,E)-9,11-Tetradecadienyl Acetate, with the CAS number 54664-98-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This unsaturated fatty acid derivative is known for its unique chemical structure and potential biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of (E,E)-9,11-Tetradecadienyl Acetate consists of a 14-carbon chain with two double bonds located at the 9th and 11th carbon positions. This configuration imparts distinct physicochemical properties to the compound, including a certain degree of lipophilicity and reactivity, which are crucial for its biological interactions. The presence of the acetate group further influences its solubility and metabolic stability, making it an interesting candidate for drug formulation and delivery systems.

In recent years, there has been growing interest in the potential applications of (E,E)-9,11-Tetradecadienyl Acetate in various biomedical contexts. One of the most promising areas of research is its role as a signaling molecule in cellular processes. Studies have suggested that this compound may interact with specific receptors and enzymes, influencing pathways related to inflammation, lipid metabolism, and cell growth. These findings are particularly relevant in the context of developing treatments for chronic diseases such as cardiovascular disorders and metabolic syndromes.

Moreover, the compound's structural similarity to naturally occurring fatty acids has led researchers to investigate its potential role in modulating immune responses. Preliminary experiments have shown that (E,E)-9,11-Tetradecadienyl Acetate may exhibit immunomodulatory effects by interacting with immune cells and modulating cytokine production. This has opened up new avenues for research into autoimmune diseases and inflammatory conditions where precise control over immune responses is essential.

Another exciting aspect of (E,E)-9,11-Tetradecadienyl Acetate is its potential application in agricultural science. The compound's ability to influence plant growth hormones and stress responses has been observed in several laboratory studies. By enhancing plant resilience to environmental stresses such as drought or pathogens, this compound could play a significant role in improving crop yields and sustainability. Such applications align with global efforts to address food security challenges while minimizing environmental impact.

The synthesis of (E,E)-9,11-Tetradecadienyl Acetate is another area where advancements have been made. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating more detailed biochemical studies. Techniques such as stereoselective synthesis allow for the production of enantiomerically pure forms of the compound, which is crucial for understanding its specific biological activities without interference from isomers.

In conclusion, (E,E)-9,11-Tetradecadienyl Acetate (CAS no 54664-98-1) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique chemical properties and biological activities make it a valuable tool for researchers exploring new therapeutic strategies, understanding cellular signaling pathways, and developing sustainable agricultural solutions. As further research continues to uncover its full potential, this compound is poised to make significant contributions to both academic science and industrial applications.